Cas no 1267959-49-8 (2-(2,3-dihydro-1H-inden-5-yl)morpholine)
2-(2,3-dihydro-1H-inden-5-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dihydro-1H-inden-5-yl)morpholine
- EN300-1858690
- 1267959-49-8
-
- Inchi: 1S/C13H17NO/c1-2-10-4-5-12(8-11(10)3-1)13-9-14-6-7-15-13/h4-5,8,13-14H,1-3,6-7,9H2
- InChI Key: NQLVCVYARZZHGQ-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1C=CC2CCCC=2C=1
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
2-(2,3-dihydro-1H-inden-5-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858690-0.05g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-0.1g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-0.25g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-0.5g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-1.0g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1858690-2.5g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-5.0g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1858690-10.0g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1858690-1g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1858690-5g |
2-(2,3-dihydro-1H-inden-5-yl)morpholine |
1267959-49-8 | 5g |
$2858.0 | 2023-09-18 |
2-(2,3-dihydro-1H-inden-5-yl)morpholine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-(2,3-dihydro-1H-inden-5-yl)morpholine
Introduction to 2-(2,3-dihydro-1H-inden-5-yl)morpholine (CAS No. 1267959-49-8) in Modern Chemical Research
The compound 2-(2,3-dihydro-1H-inden-5-yl)morpholine, identified by the CAS number 1267959-49-8, represents a significant advancement in the realm of pharmaceutical and chemical research. This heterocyclic derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The integration of the indene ring with a morpholine moiety creates a scaffold that is both pharmacologically relevant and mechanistically intriguing, making it a valuable candidate for further exploration.
In recent years, the development of novel molecular architectures has been a cornerstone of innovation in drug discovery. The structural motif of 2-(2,3-dihydro-1H-inden-5-yl)morpholine combines the aromatic stability of the indene ring with the bioisosteric properties of morpholine, which is known for its role in enhancing metabolic stability and improving solubility profiles in drug candidates. This combination has opened up new avenues for designing compounds with enhanced pharmacokinetic profiles.
One of the most compelling aspects of this compound is its potential as a key intermediate in the synthesis of biologically active molecules. The indene ring, characterized by its fused benzene-like structure, is frequently encountered in natural products and pharmaceuticals, suggesting that derivatives like 2-(2,3-dihydro-1H-inden-5-yl)morpholine may exhibit similar biological activities. Preliminary studies have indicated that such derivatives could possess properties relevant to neurological and cardiovascular applications, areas where novel therapeutic agents are critically needed.
The morpholine moiety, on the other hand, is well-documented for its role in modulating enzyme activity and receptor interactions. Its presence in 2-(2,3-dihydro-1H-inden-5-yl)morpholine suggests that this compound may interact with biological targets in ways that could lead to therapeutic benefits. For instance, morpholine derivatives have been explored for their potential to inhibit certain enzymes involved in inflammation and pain pathways, making this compound a promising candidate for further investigation.
Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 2-(2,3-dihydro-1H-inden-5-yl)morpholine with greater accuracy. These computational tools have been instrumental in identifying potential binding sites and understanding how structural modifications might influence biological activity. Such insights are crucial for optimizing lead compounds into viable drug candidates.
The synthesis of 2-(2,3-dihydro-1H-inden-5-yl)morpholine involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. The process typically begins with the functionalization of the indene ring followed by coupling with morpholine under controlled conditions. Advances in catalytic methods have made these transformations more efficient and scalable, which is essential for moving from laboratory-scale synthesis to larger-scale production.
In terms of biological evaluation, 2-(2,3-dihydro-1H-inden-5-yl)morpholine has shown promise in initial screening assays. Its ability to modulate biological pathways suggests that it could be developed into a therapeutic agent or serve as a scaffold for further derivatization. The compound’s unique structural features make it an attractive candidate for structure-based drug design, where computational models are used to guide the development of molecules that interact specifically with biological targets.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles are known for their diverse biological activities and their role as key components in many approved drugs. The structural complexity of 2-(2,3-dihydro-1H-inden-5-yl)morpholine aligns well with this trend, as it incorporates multiple functional groups that can be tailored to achieve desired pharmacological effects.
Future research directions for 2-(2,3-dihydro-1H-inden-5-yl)morpholine include exploring its interactions with various biological targets and optimizing its chemical properties for better pharmacokinetic profiles. Additionally, investigating its potential as a prodrug or a component in combination therapies could open up new therapeutic possibilities. The compound’s versatility makes it an exciting prospect for interdisciplinary research involving chemists, biologists, and pharmacologists.
In conclusion,2-(2,3-dihydro-1H-inden-5-yl)morpholine (CAS No. 1267959-49-8) represents a significant contribution to the field of chemical research. Its unique structure and potential applications make it a valuable compound for further exploration in medicinal chemistry. As research continues to uncover new ways to leverage such derivatives,this molecule is poised to play an important role in the development of next-generation therapeutics.
1267959-49-8 (2-(2,3-dihydro-1H-inden-5-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)